Cas no 1159819-49-4 (2-Isopropylthiazol-4-amine)

• Product Name: 2-Isopropylthiazol-4-amine
• CAS No: 1159819-49-4
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 4820444
• Update Time: 2025-05-20

2-Isopropylthiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylthiazol-4-amine
• 2-propan-2-yl-1,3-thiazol-4-amine

• Inchi： 1S/C6H10N2S/c1-4(2)6-8-5(7)3-9-6/h3-4H,7H2,1-2H3
• InChI Key： ALPLYSVLZBLMDL-UHFFFAOYSA-N
• SMILES： S1C=C(N)N=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-Isopropylthiazol-4-amine

Research Briefing on 2-Isopropylthiazol-4-amine (CAS: 1159819-49-4) in Chemical Biology and Pharmaceutical Applications

2-Isopropylthiazol-4-amine (CAS: 1159819-49-4) is a thiazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isopropyl-substituted thiazole core, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its efficacy and selectivity.

One of the key areas of research involving 2-Isopropylthiazol-4-amine is its role as a building block in the synthesis of more complex bioactive molecules. Thiazole derivatives are known for their diverse pharmacological properties, and the isopropyl substitution at the 2-position of the thiazole ring has been found to influence the compound's pharmacokinetic and pharmacodynamic profiles. Recent synthetic efforts have aimed at improving the yield and purity of 2-Isopropylthiazol-4-amine, with a focus on green chemistry approaches to minimize environmental impact.

In antimicrobial research, 2-Isopropylthiazol-4-amine has demonstrated activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. Studies have shown that the compound disrupts bacterial cell wall synthesis and inhibits key enzymes involved in microbial metabolism. These findings suggest its potential as a lead compound for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

Another promising application of 2-Isopropylthiazol-4-amine is in the field of oncology. Preliminary in vitro and in vivo studies have indicated that the compound exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancers. Researchers are investigating its ability to induce apoptosis and inhibit angiogenesis, with some studies suggesting that it may act through modulation of signaling pathways such as PI3K/Akt and MAPK.

Despite these promising findings, challenges remain in the development of 2-Isopropylthiazol-4-amine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Additionally, more comprehensive preclinical and clinical studies are required to fully evaluate its safety and efficacy.

In conclusion, 2-Isopropylthiazol-4-amine (CAS: 1159819-49-4) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery and development. Ongoing research efforts are expected to further elucidate its therapeutic potential and pave the way for its translation into clinical applications. The compound's unique structural features and biological activities make it a valuable subject of study in the evolving landscape of chemical biology and pharmaceutical sciences.